2-[(4E,6E)-7-Cyano-8,16-dihydroxy-9,11,13,15-tetramethyl-18-oxo-1-oxacyclooctadeca-4,6-dien-2-yl]cyclopentane-1-carboxylic acid
2-[(4E,6E)-7-Cyano-8,16-dihydroxy-9,11,13,15-tetramethyl-18-oxo-1-oxacyclooctadeca-4,6-dien-2-yl]cyclopentane-1-carboxylic acid
Borrelidin is a macrolide-polyketide antibiotic displaying anti-viral, anti-bacterial, anti-malarial, and anti-angiogenic properties.
Brand Name:
Vulcanchem
CAS No.:
7184-60-3
VCID:
VC0054535
InChI:
InChI=1S/C28H43NO6/c1-17-12-18(2)14-20(4)27(32)21(16-29)8-5-6-11-25(22-9-7-10-23(22)28(33)34)35-26(31)15-24(30)19(3)13-17/h5-6,8,17-20,22-25,27,30,32H,7,9-15H2,1-4H3,(H,33,34)/b6-5+,21-8+
SMILES:
CC1CC(CC(C(C(=CC=CCC(OC(=O)CC(C(C1)C)O)C2CCCC2C(=O)O)C#N)O)C)C
Molecular Formula:
C₂₈H₄₃NO₆
Molecular Weight:
489.6 g/mol
2-[(4E,6E)-7-Cyano-8,16-dihydroxy-9,11,13,15-tetramethyl-18-oxo-1-oxacyclooctadeca-4,6-dien-2-yl]cyclopentane-1-carboxylic acid
CAS No.: 7184-60-3
Reference Standards
VCID: VC0054535
Molecular Formula: C₂₈H₄₃NO₆
Molecular Weight: 489.6 g/mol
![2-[(4E,6E)-7-Cyano-8,16-dihydroxy-9,11,13,15-tetramethyl-18-oxo-1-oxacyclooctadeca-4,6-dien-2-yl]cyclopentane-1-carboxylic acid - 7184-60-3](/images/no_structure.jpg)
| CAS No. | 7184-60-3 |
|---|---|
| Product Name | 2-[(4E,6E)-7-Cyano-8,16-dihydroxy-9,11,13,15-tetramethyl-18-oxo-1-oxacyclooctadeca-4,6-dien-2-yl]cyclopentane-1-carboxylic acid |
| Molecular Formula | C₂₈H₄₃NO₆ |
| Molecular Weight | 489.6 g/mol |
| IUPAC Name | 2-[(4E,6E)-7-cyano-8,16-dihydroxy-9,11,13,15-tetramethyl-18-oxo-1-oxacyclooctadeca-4,6-dien-2-yl]cyclopentane-1-carboxylic acid |
| Standard InChI | InChI=1S/C28H43NO6/c1-17-12-18(2)14-20(4)27(32)21(16-29)8-5-6-11-25(22-9-7-10-23(22)28(33)34)35-26(31)15-24(30)19(3)13-17/h5-6,8,17-20,22-25,27,30,32H,7,9-15H2,1-4H3,(H,33,34)/b6-5+,21-8+ |
| Standard InChIKey | OJCKRNPLOZHAOU-UGKRXNSESA-N |
| Isomeric SMILES | C[C@H]1C[C@H](C[C@@H]([C@H](/C(=C\C=C\C[C@H](OC(=O)C[C@@H]([C@H](C1)C)O)[C@@H]2CCC[C@H]2C(=O)O)/C#N)O)C)C |
| SMILES | CC1CC(CC(C(C(=CC=CCC(OC(=O)CC(C(C1)C)O)C2CCCC2C(=O)O)C#N)O)C)C |
| Canonical SMILES | CC1CC(CC(C(C(=CC=CCC(OC(=O)CC(C(C1)C)O)C2CCCC2C(=O)O)C#N)O)C)C |
| Appearance | White Lyophilisate |
| Description | Borrelidin is a macrolide-polyketide antibiotic displaying anti-viral, anti-bacterial, anti-malarial, and anti-angiogenic properties. |
| Synonyms | (1R,2R)-2-[(2S,4E,6Z,8R,9S,11R,13S,15S,16S)-7-Cyano-8,16-dihydroxy-9,11,13,15-tetramethyl-18-oxooxacyclooctadeca-4,6-dien-2-yl]-Cyclopentanecarboxylic Acid; [2S-[2R*(1S*,2S*),4E,6Z,8S*,9R*,11S*,13R*,15R*,16R*]]-2-(7-Cyano-8,16-dihydroxy-9,11,13,15-te |
| Reference | A unique hydrophobic cluster near the active site contributes to differences in borrelidin inhibition among threonyl-tRNA synthetases. Ruan T. et al. , J. Biol. Chem. 2005, 280, 571. Borrelidin is an angiogenesis inhibitor; disruption of angiogenic capillary vessels in a rat aorta matrix culture model. Wakabayashi T. et al. , J. Antibiot. 1997, 50, 671.Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells. Kawamura T. et al. , J. Antibiot. 2003, 56, 709. |
| PubChem Compound | 5357974 |
| Last Modified | Dec 23 2021 |
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